2,6-Dideoxy-3-O-methyl-arabino-hexose

• CAS RN: 6786-76-1
• Molecular Formula: C7H14O4
• Molecular Weight: 162.18 g/mol
• IUPAC Name: (3R,4R,5R)-4,5-dihydroxy-3-methoxyhexanal
• InChI: InChI=1S/C7H14O4/c1-5(9)7(10)6(11-2)3-4-8/h4-7,9-10H,3H2,1-2H3/t5-,6-,7-/m1/s1
• InChI Key: GOYBREOSJSERKM-FSDSQADBSA-N
• Isomeric SMILES: C[C@H]([C@H]([C@@H](CC=O)OC)O)O
• SMILES: CC(C(C(CC=O)OC)O)O
• Other CAS RN: 18607-77-7
• synonyms: 2,6-dideoxy-3-O-methyl-arabino-hexose; L-oleandrose; oleandrose

Description

2,6-Dideoxy-3-O-methyl-arabino-hexose is a natural product found in Streptomyces avermitilis with data available.

Scientific Research Applications

Synthesis and Structural Studies

• Stereocontrolled Synthesis : 2,6-Dideoxy sugars, including 2,6-dideoxy-3-O-methyl-arabino-hexose, have been synthesized stereospecifically through reactions involving nucleophilic agents and 2,6-anhydro-2-thio structures, demonstrating their potential for diverse structural applications in chemistry (Toshima et al., 1991).

• Estimation and Analysis Techniques : Research on 3,6-dideoxy-hexoses has led to the development of sensitive and specific assays for their estimation, indicating the importance of analytical techniques in studying these sugars (CYNKIN & Ashwell, 1960).

• Unique Structural Features : Studies focusing on sugars with deoxy and methyl-branched moieties, including 2,6-dideoxy-3-C-methyl-arabino-hexose, highlight the unique structural attributes of these sugars, which are critical for understanding their chemical properties and potential applications (Lo et al., 1989).

• Novel Dideoxyhexose Identification : Research has identified novel O-methyl-2,6-dideoxyhexoses in Mycobacterium kansasii, underscoring the role of these sugars in microbial biology and potentially in medical research (Fournié et al., 1987).

Chemical Synthesis and Modifications

• Phosphonate Analogue Synthesis : The synthesis of 5,6-dideoxy-6-phosphono-d-arabino-hexose, an analogue of d-arabinose 5-phosphate, from 2,6-dideoxy sugars, suggests the potential for creating biochemically significant analogues for research purposes (Unger et al., 1978).

• Derivative Production for Antibiotics : The synthesis of derivatives related to 3-amino-2,3-dideoxy-L-hexoses from 2,6-dideoxy sugars, including L-arabino-hexose, is significant for developing components of antibiotics, indicating pharmaceutical applications (Bargiotti et al., 1977).

• Extension of Carbon Chains : The extension of carbon chains in 2-deoxyaldose derivatives, including 2,6-dideoxy-arabino-hexose, has broad implications for synthesizing metabolically relevant sugar derivatives and deoxy analogs of nucleoside antibiotics (Horton & Markovs, 1980).

Biological and Medical Research Potential

• Cytotoxic Activity Studies : Research on the cytotoxic activity of derivatives of 2,6-dideoxy-L-arabino-hexopyranose has implications for cancer research, particularly in studying their effects on leukemia cells (Hadfield et al., 1979).

• Antibiotic Sugar Derivatives : Studies on branched-chain sugars, including derivatives of 3-amino-2,3,6-trideoxy-3-C-methyl-L-xylo-hexopyranose, a novel branched-chain amino sugar in antibiotics, reveal the role of such sugars in antibiotic efficacy (Brimacombe et al., 1983; Brimacombe et al., 1984)(Brimacombe et al., 1983; Brimacombe et al., 1984).